5-(4-chlorobenzyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[(4-chlorophenyl)methyl]-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H15ClN2O2/c1-21-15-5-3-2-4-13(15)11-16-19-17(22-20-16)10-12-6-8-14(18)9-7-12/h2-9H,10-11H2,1H3
• InChI Key: QSNOARJAQQNYSQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC2=NOC(=N2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C17H15ClN2O2
• Molecular Weight: 314.8 g/mol

Description

5-(4-chlorobenzyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a heterocyclic compound that contains both nitrogen and oxygen atoms in its ring structure. This compound has gained attention due to its unique properties and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 5-(4-chlorobenzyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole is not fully understood. However, it is believed to exert its antibacterial and antifungal properties by disrupting the cell membrane of microorganisms. It has also been found to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase. It has also been found to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-(4-chlorobenzyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole in lab experiments is its unique properties and potential applications in various fields of research. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of 5-(4-chlorobenzyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole. One potential area of research is the development of new synthetic methods for this compound, which could improve its yield and purity. Another area of research is the study of its potential applications in the field of nanotechnology, such as the development of new nanomaterials and sensors. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 5-(4-chlorobenzyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole involves the condensation reaction between 4-chlorobenzaldehyde, 2-methoxybenzylamine, and glyoxal in the presence of a base catalyst. The reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization.

Scientific Research Applications

5-(4-chlorobenzyl)-3-(2-methoxybenzyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antibacterial, antifungal, and antitumor properties. It has also been studied for its potential use as a fluorescent probe for detecting metal ions.